Cas no 90832-96-5 (3-Furancarboxylic acid, 4,5-dihydro-5-oxo-2-phenyl-, ethyl ester)

• Product name: 3-Furancarboxylic acid, 4,5-dihydro-5-oxo-2-phenyl-, ethyl ester
• CAS No: 90832-96-5
• MF: C₁₃H₁₂O₄
• MW: 232.23198
• CID: 788376
• PubChem ID: 10466464

3-Furancarboxylic acid, 4,5-dihydro-5-oxo-2-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 4,5-dihydro-5-oxo-2-phenyl-, ethyl ester
• ethyl 2-oxo-5-phenyl-3H-furan-4-carboxylate
• DTXSID90440390
• SCHEMBL5117259
• 90832-96-5

• Inchi： InChI=1S/C13H12O4/c1-2-16-13(15)10-8-11(14)17-12(10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： AYEKGWOQVRKDDT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(OC(=O)C1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-Furancarboxylic acid, 4,5-dihydro-5-oxo-2-phenyl-, ethyl ester

测试